Cas no 953732-68-8 (2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine)

• Product Name: 2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine
• CAS No: 953732-68-8
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 1036162
• PubChem ID: 16784575
• Update Time: 2025-07-14

2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazol-3-amine
• 1,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazol-3-amine
• 2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine

• Inchi： 1S/C5H8N4/c6-5-3-1-7-2-4(3)8-9-5/h7H,1-2H2,(H3,6,8,9)
• InChI Key： KVRUYJRLTMIRKL-UHFFFAOYSA-N
• SMILES： N1CC2=C(C(N)=NN2)C1

Computed Properties

• Exact Mass: 124.07500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 67.46000
• LogP: -0.14600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine

Introduction to 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine (CAS No. 953732-68-8)

2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine (CAS No. 953732-68-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine is characterized by a fused ring system consisting of a pyrrole and a pyrazole ring. The presence of these rings imparts significant stability and reactivity to the molecule, making it an attractive scaffold for the design and synthesis of novel bioactive compounds. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through various methodologies, including palladium-catalyzed coupling reactions and multicomponent reactions.

In the context of medicinal chemistry, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine has also demonstrated promising antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses, including influenza A virus and hepatitis C virus. The mechanism of action is thought to involve the modulation of viral protein expression and the disruption of viral replication cycles. These findings highlight the potential of 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine as a broad-spectrum antiviral agent.

In addition to its anti-inflammatory and antiviral properties, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine has shown significant anticancer activity in preclinical studies. It has been reported to induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, this compound has been found to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells and suppress the Wnt/β-catenin pathway in colorectal cancer cells. These findings suggest that 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. However, further optimization may be required to improve its pharmacokinetic profile for clinical applications.

In conclusion, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine (CAS No. 953732-68-8) is a promising heterocyclic compound with a wide range of biological activities. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to explore its potential applications in treating inflammatory diseases, viral infections, and cancer. As our understanding of this compound deepens through further studies and clinical trials, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine may emerge as a valuable tool in modern medicine.